Cas no 1434649-04-3 (4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde)

• Product Name: 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde
• CAS No: 1434649-04-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6275305
• PubChem ID: 89560700
• Update Time: 2025-11-01

4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1617419
• 4-[bis(propan-2-yl)amino]-2-hydroxybenzaldehyde
• 1434649-04-3
• SCHEMBL14940735
• 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde

• Inchi： 1S/C13H19NO2/c1-9(2)14(10(3)4)12-6-5-11(8-15)13(16)7-12/h5-10,16H,1-4H3
• InChI Key： OTTYBWNCSSMNOA-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde

Professional Introduction to 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde (CAS No. 1434649-04-3)

4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde, with the chemical identifier CAS No. 1434649-04-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative features a unique structural framework that has garnered attention for its potential applications in drug development and molecular recognition studies. The presence of two isopropylamino groups and a hydroxyl substituent on a benzaldehyde core imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a hydroxyl group at the 2-position and bis(isopropylamino) groups at the 4-position of the benzene ring, suggests versatile chemical behavior. This arrangement allows for various interactions with biological targets, including enzymes and receptors, which are critical for developing novel therapeutic agents. The hydroxyl group can participate in hydrogen bonding, while the isopropylamino moieties can engage in both polar and hydrophobic interactions, providing a balance of solubility and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic aldehydes with amino substituents. These compounds have shown promise as intermediates in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. Specifically, derivatives of 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde have been investigated for their ability to modulate tyrosine kinase activity. For instance, modifications to the isopropylamino groups have been shown to enhance binding affinity to specific kinase domains, leading to more potent inhibitory effects.

Moreover, the hydroxylbenzaldehyde scaffold is known for its ability to chelate metal ions, a property that has been exploited in the development of metal-based therapeutics. Research has demonstrated that compounds structurally similar to 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde can act as ligands for transition metals such as copper and zinc. These metal-ligand complexes have demonstrated anti-cancer and anti-inflammatory effects by interfering with key cellular pathways. The bis(isopropylamino) groups provide steric hindrance that can fine-tune the coordination environment around the metal center, influencing the biological activity of the complexes.

The synthesis of 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde involves multi-step organic reactions that highlight its synthetic utility. One common approach begins with the condensation of salicylaldehyde with isopropylamine to form an intermediate imine, which is subsequently reduced to yield a secondary amine. Further functionalization at the 4-position involves reacting this amine with another equivalent of isopropylamine or using protecting group strategies to introduce additional functionality without disrupting existing groups. The synthesis often requires careful control of reaction conditions to avoid side products and ensure high yield.

Recent advances in catalytic methods have also enabled more efficient routes to synthesizing this compound. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at specific positions on the benzene ring. These methods offer improved selectivity and milder reaction conditions compared to traditional electrophilic aromatic substitution techniques, making them attractive for large-scale production.

The biological evaluation of 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde has revealed several interesting properties beyond its role as a synthetic intermediate. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. The hydroxyl and amino groups contribute to its ability to interact with bacterial cell walls and disrupt essential metabolic pathways. Additionally, its structural similarity to known antimicrobial agents makes it a promising candidate for further development.

Another area of investigation has focused on the compound's potential as a precursor for photoactive materials. Aromatic aldehydes are known for their ability to form photochromic species when exposed to light, undergoing reversible structural changes that can be harnessed for applications in optoelectronics and data storage. The presence of multiple substituents on 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde may influence its photochemical properties, making it an interesting subject for studying light-induced reactions and material design.

In conclusion, 4-[Bis(propan-2-yl)amino]-2-hydroxybenzaldehyde (CAS No. 1434649-04-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable building block for drug discovery programs. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics and functional materials.